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The prevention and reversal of dental caries, a multifactorial disease characterized by the
demineralization of tooth enamel, is a primary goal in oral healthcare. While fluoride has long
been the cornerstone of caries prevention through its ability to promote remineralization and
form acid-resistant fluorapatite, emerging research has highlighted the synergistic potential of
combining fluoride with strontium. This guide provides an objective comparison of the
remineralization efficacy of strontium and fluoride, alone and in combination, supported by
experimental data from key in vitro studies.

Quantitative Data Comparison

The following tables summarize the quantitative data from two significant in vitro studies that
investigated the effects of strontium and fluoride on enamel remineralization.

Table 1: Effect of Strontium and Fluoride on Lesion Depth and Mineral Loss

This table presents data from a study by Thuy et al. (2008), which evaluated the
remineralization of artificial caries-like lesions in human enamel.[1]
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Treatment Group

Mean Lesion Depth

. Percentage of
Mean Mineral Loss . L
Remineralization

m) £ SD vol% pm) * SD

(hm) ( Hm) (%) £ SD
Fluoride (F) Only
0.05 ppm F 105.3+15.8 3019 + 456 18.9+10.1
0.1ppmF 98.7+12.5 2898 + 398 245+ 8.7
1ppmF 85.6 +11.2 2543 + 354 35879
Strontium (Sr) +
Fluoride (F)
10 ppm Sr + 0.05 ppm
e 89.4+13.1 2612 + 412 31.5+95
10 ppm Sr + 0.1 ppm
E 75.2+10.9 2201 + 311 46.2 + 8.2
10 ppm Sr + 1 ppm F 68.9+9.8 1987 + 289 534+7.1

Data adapted from Thuy et al., Archives of Oral Biology, 2008.[1]

Table 2: Effect of Strontium and Fluoride on Mineral Gain in Artificial Caries Lesions

This table showcases data from a study by Yassen et al. (2012), which assessed the

remineralization of artificial caries lesions in bovine enamel using a 3x3 factorial design.[2]
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Treatment Group Mean Mineral Gain (vol% pm) = SD
Oppm Sr+0ppmF 15.3+8.2

0 ppm Sr + 0.05 ppm F 28.9+10.1

Oppm Sr+ 0.1 ppmF 254 +95

10 ppm Sr + 0 ppm F 128+75

10 ppm Sr + 0.05 ppm F 35.6+11.2

10 ppm Sr+ 0.1 ppm F 29.8+10.8

15 ppm Sr+ 0 ppm F 141+7.9

15 ppm Sr + 0.05 ppm F 31.2+10.5

15 ppm Sr+ 0.1 ppm F 27.7+£9.9

Data adapted from Yassen et al., Quintessence International, 2012.[2]

Experimental Protocols

The following are detailed methodologies for the key experiments cited in this guide.

Protocol 1: Thuy et al. (2008) - In Vitro Enamel
Remineralization[1]

e Specimen Preparation: Sixty caries-free human premolars were used. Enamel blocks (4x4
mm) were prepared from the buccal and lingual surfaces. The surfaces were polished with
wet silicon carbide paper and diamond paste.

o Creation of Artificial Caries Lesions: The enamel blocks were immersed in a demineralizing
solution containing 2.2 mM CacClz, 2.2 mM KH2POa4, and 50 mM acetic acid (pH 4.4) for 96
hours at 37°C.

* Remineralization Treatment: The demineralized enamel blocks were divided into six groups
and immersed in remineralizing solutions for 14 days at 37°C. The remineralizing solutions
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contained 1.5 mM CacClz, 0.9 mM KHz2POa4, and 20 mM HEPES buffer (pH 7.0) with varying
concentrations of fluoride and strontium as detailed in Table 1.

Analysis: Lesion depth and mineral loss were determined using transversal
microradiography (TMR). The percentage of remineralization was calculated based on the
change in mineral loss.

Protocol 2: Yassen et al. (2012) - In Vitro Enamel
Remineralization[2]

e Specimen Preparation: One hundred and thirty-five bovine incisors were used to prepare
enamel specimens. The labial surfaces were polished.

Creation of Artificial Caries Lesions: Artificial caries lesions were created by immersing the
specimens in a demineralizing solution containing 0.1 M lactic acid and 0.2% Carbopol
C907, saturated with hydroxyapatite at pH 5.0, for 144 hours at 37°C.

Remineralization Treatment: The specimens were randomly assigned to nine treatment
groups (n=15) in a 3x3 factorial design with varying concentrations of strontium (0, 10, or 15
ppm) and fluoride (0, 0.05, or 0.1 ppm) in a remineralizing solution. The specimens were
subjected to a pH cycling model for 10 days, alternating between the treatment solutions and
a demineralizing solution.

Analysis: The mineral gain in the lesions was quantified using transversal microradiography
(TMR).

Proposed Mechanism of Synergistic Action

While the precise signaling pathways are still under investigation, the synergistic effect of
strontium and fluoride is believed to stem from their influence on the crystallization of
hydroxyapatite, the primary mineral component of enamel.
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Caption: Proposed mechanism of the synergistic effect of strontium and fluoride on enamel
remineralization.

The diagram illustrates that both fluoride and strontium individually contribute to
remineralization by forming more stable apatite crystals. Fluoride promotes the formation of
fluorapatite, which is less soluble in acidic conditions than hydroxyapatite. Strontium, being
chemically similar to calcium, can be incorporated into the hydroxyapatite lattice to form
strontium-substituted hydroxyapatite. The synergistic effect is most pronounced when both ions
are present, leading to the formation of strontium-substituted fluorohydroxyapatite. This novel
crystal structure is suggested to have enhanced bioactivity and even lower solubility, resulting
in a more robust and acid-resistant remineralized enamel surface.[3][4]

Experimental Workflow

The general workflow for in vitro studies investigating enamel remineralization is depicted
below.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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